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Compound of Interest

Compound Name: Tetrahydrothiophen-3-one

Cat. No.: B087284 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of Tetrahydrothiophen-3-one, including detailed operational and

disposal plans to ensure a secure laboratory environment.

Immediate Safety and Handling Protocols
Tetrahydrothiophen-3-one is a combustible liquid that can cause skin and eye irritation, and

may cause respiratory irritation.[1][2][3] Adherence to strict safety protocols is crucial to mitigate

these risks.

Personal Protective Equipment (PPE):

The following personal protective equipment should be worn at all times when handling

Tetrahydrothiophen-3-one:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[2][4]

Hand Protection: Chemically resistant gloves, such as nitrile rubber, are required.[2][4] It is

important to inspect gloves before use and use proper removal techniques to avoid skin

contact.[5]
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Body Protection: A standard laboratory coat, full-length pants, and closed-toe footwear are

necessary to prevent skin exposure.[2][5] In cases of potential splashing, an apron or a

chemical-protection suit may be required.[6]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood, to avoid inhalation of vapors.[2][7] If ventilation is inadequate or

exposure limits are exceeded, a NIOSH/MSHA or European Standard EN 149 approved

respirator should be used.[2]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[2][7]

Do not breathe vapors or mists.[1][2]

Keep away from open flames, hot surfaces, and sources of ignition.[1][2]

Use non-sparking tools and take precautionary measures against static discharge.[7][8]

Wash hands thoroughly after handling.[1][2]

Ensure that eyewash stations and safety showers are readily accessible.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from heat, sparks, and flame.[2]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[2]

For long-term storage, it is recommended to store at -20°C for up to one month or -80°C for

up to six months, protected from light.[9]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for

Tetrahydrothiophen-3-one.
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Property Value Reference

CAS Number 1003-04-9 [1][2]

Molecular Formula C4H6OS [1]

Molecular Weight 102.15 g/mol [1]

Boiling Point 175 °C [1][10]

Flash Point 78 °C (closed cup) [1][2][10]

Density 1.194 g/cm³ at 25°C [1][11]

First Aid Measures
In the event of exposure to Tetrahydrothiophen-3-one, the following first aid measures should

be taken immediately:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[1][2][7]

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with

plenty of water for at least 15 minutes. If skin irritation persists, seek medical attention.[1][2]

[7]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call

an ophthalmologist.[1][2][7]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][7]

Operational Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of

Tetrahydrothiophen-3-one, from preparation to disposal.
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Safe Handling Workflow for Tetrahydrothiophen-3-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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